Cas no 1956381-55-7 (4-(Chloromethyl)-3-methoxypyridazine hydrochloride)

• Product Name: 4-(Chloromethyl)-3-methoxypyridazine hydrochloride
• CAS No: 1956381-55-7
• MF: C₆H₈Cl₂N₂O
• MW: 195.04651927948
• MDL: MFCD29059153
• CID: 4710016
• Update Time: 2025-05-20

4-(Chloromethyl)-3-methoxypyridazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-methoxypyridazine hydrochloride
• 4-(Chloromethyl)-3-methoxypyridazine HCl

• MDL： MFCD29059153
• Inchi： 1S/C6H7ClN2O.ClH/c1-10-6-5(4-7)2-3-8-9-6;/h2-3H,4H2,1H3;1H
• InChI Key： KPMBULSAEMSTJK-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=NC=1OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 102
• Topological Polar Surface Area: 35

Additional information on 4-(Chloromethyl)-3-methoxypyridazine hydrochloride

4-(Chloromethyl)-3-methoxypyridazine hydrochloride: A Comprehensive Overview

The compound 4-(Chloromethyl)-3-methoxypyridazine hydrochloride, with the CAS number 1956381-55-7, is a fascinating molecule that has garnered significant attention in various scientific domains. This compound belongs to the class of pyridazine derivatives, which are known for their unique chemical properties and potential applications in fields such as pharmacology, materials science, and organic synthesis.

Pyridazines are heterocyclic aromatic compounds with two nitrogen atoms in a six-membered ring structure. The substitution pattern of this molecule plays a crucial role in determining its chemical behavior and reactivity. In the case of 4-(Chloromethyl)-3-methoxypyridazine hydrochloride, the presence of a chloromethyl group at position 4 and a methoxy group at position 3 introduces specific electronic effects that influence its stability, solubility, and reactivity.

Recent studies have highlighted the potential of pyridazine derivatives as building blocks for advanced materials, particularly in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, tunable pore sizes, and versatile functionalities, making them ideal candidates for gas storage, catalysis, and sensing applications.

In addition to its role in materials science, 4-(Chloromethyl)-3-methoxypyridazine hydrochloride has shown promise in medicinal chemistry. The chloromethyl group serves as a reactive site for further functionalization, enabling the synthesis of bioactive molecules with potential therapeutic applications. Researchers have explored its use as a precursor for drugs targeting various diseases, including cancer and infectious agents.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. One common approach is the nucleophilic substitution of an appropriate precursor followed by protonation to form the hydrochloride salt. This method not only ensures the formation of the desired product but also allows for fine-tuning of the substituents to achieve specific chemical properties.

From an environmental standpoint, understanding the degradation pathways of 4-(Chloromethyl)-3-methoxypyridazine hydrochloride is crucial for assessing its potential impact on ecosystems. Recent investigations have revealed that this compound undergoes enzymatic degradation under certain conditions, suggesting that it may not persist long-term in natural environments.

In conclusion, 4-(Chloromethyl)-3-methoxypyridazine hydrochloride stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in materials science, pharmacology, and beyond.